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Compound of Interest

Compound Name: 1-Methylcyclohexene

Cat. No.: B3418940

An In-depth Technical Guide to 1-Methylcyclohexene

This technical guide provides a comprehensive overview of 1-methylcyclohexene, a
significant cycloalkene in organic synthesis and various industrial applications. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical identity, physicochemical properties, spectroscopic data, and key experimental
protocols.

Chemical Identity and Nomenclature

1-Methylcyclohexene is a cyclic organic compound with a methyl group attached to one of the
carbons of the double bond.[1] Its chemical properties and reactivity are largely defined by the
presence of the endocyclic double bond and the methyl substituent.

CAS Number: 591-49-1[2][3]

Nomenclature:
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Type

Name

IUPAC Name

1-methylcyclohexene[4][5]

Systematic IUPAC Name

1-methylcyclohex-1-ene[5][6]

Common Synonyms

1-Methyl-1-cyclohexene, 2,3,4,5-
Tetrahydrotoluene, a-Methylcyclohexene[6][7][8]

Molecular Formula

C7H12[2][3][7]

SMILES

CC1=CCCCC1[1][4]

InChl Key

CTMHWPIWNRWQEG-UHFFFAOYSA-N[1][7]

Physicochemical Properties

1-Methylcyclohexene is a colorless, volatile, and highly flammable liquid with a characteristic

aromatic hydrocarbon-like odor.[7] It is miscible with many nonpolar solvents like benzene,

ether, and cyclohexane but has limited solubility in water.[7][9]

Property Value

Molecular Weight 96.17 g/mol [3][7]

Melting Point -119.4 °C to -120.4 °C[1][7]
Boiling Point 110-111 °C[1][7][10]

Density 0.811 g/mL at 20 °C[1][7][10]

Refractive Index (n2°/D)

1.45[7][9]

Vapor Pressure

27.4 mmHg at 20.2 °C; 36.4 mmHg at 25.0
°C[7][9]

Water Solubility

52 mg/kg at 25 °C[7][9]

Flash Point

-3°C (25 °F)[7][9]

Henry's Law Constant

8.86 x 1072 atm-m3/mol at 25 °C[7][9]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-

methylcyclohexene.

3.1. Infrared (IR) Spectroscopy

The IR spectrum of 1-methylcyclohexene in the gas phase displays characteristic peaks for

alkenes.[10]

Wavenumber (cm~2)

Assignment

3020-3080 Alkene C-H stretching vibrations[10]
1640-1680 C=C stretching vibration[10]

Out-of-plane bending of vinylic protons (stron
700-1000 P J yiep ( J

absorption)[10]

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR are essential for confirming the structure of 1-methylcyclohexene.[10]

H NMR (400 MHz, CDCls):

Chemical Shift () Multiplicity Assighment
5.37-5.40 ppm Multiplet Vinylic proton[10]

1.65 ppm Singlet Methyl protons[10]
1.45-2.15 ppm Multiplet Cyclohexyl protons[10]

13C NMR (CDCls):
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Chemical Shift () Assighment
124.5 ppm sp2 carbons (C1, C2)[10]
20-50 ppm sp3 carbons

Experimental Protocols

Several well-established methods are used for the synthesis of 1-methylcyclohexene. Below
are detailed protocols for three common synthetic routes.

4.1. Synthesis via Acid-Catalyzed Dehydration of 1-Methylcyclohexanol (E1 Elimination)

This is a classic E1 elimination reaction where an alcohol is dehydrated using a strong acid
catalyst.[11]

Experimental Procedure:[11]

To a 250 mL round-bottom flask, add 20 g of 1-methylcyclohexanol.

Under constant stirring, slowly add 5 mL of concentrated sulfuric acid dropwise.

Heat the mixture at 90 °C for 3 hours.

After cooling to room temperature, distill the product.

Analyze the purity of the collected distillate using Gas Chromatography (GC). A typical yield
is around 84% with a purity greater than 98%.

Safety Precaution: Always handle strong acids like concentrated sulfuric acid with appropriate
personal protective equipment (PPE), including gloves and safety goggles, and work in a well-
ventilated fume hood.
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(Reagents & Conditions)

Reagents & Conditions

Intermediate Product

Starting Material

Protonation & Loss of H20 Deprotonation

1-Methylcyclohexanol 1-Methylcyclohexene

Click to download full resolution via product page

Caption: E1 Dehydration of 1-Methylcyclohexanol.

4.2. Synthesis via Base-Induced Elimination from 1-Methylcyclohexyl Bromide (E2 Reaction)

This method involves an E2 mechanism where a strong base promotes the elimination of HBr.

[11]

Experimental Procedure:[11]

e Dissolve 15 g of 1-methylcyclohexyl bromide in 100 mL of dry ethanol in a suitable flask.

e Add 2.5 g of sodium ethoxide (EtONa) to the solution.

¢ Reflux the mixture for 2 hours.

o After cooling, filter the solution to remove any precipitated sodium salts.

o Perform vacuum distillation on the filtrate to isolate the product. The expected yield is

approximately 82%.

o Confirm the product identity using Gas Chromatography-Mass Spectrometry (GC/MS).

4.3. Synthesis from Cyclohexanone via Grignard Reaction and Dehydration
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This two-step synthesis involves the formation of 1-methylcyclohexanol from cyclohexanone,
followed by dehydration.[12]

Experimental Procedure:[12]

e Step 1: Grignard Reaction. Prepare a 3M solution of methylmagnesium chloride in
tetrahydrofuran (THF). In a separate flask under a nitrogen atmosphere and cooled to -10
°C, add 9.8 g (0.1 mol) of cyclohexanone dissolved in 35 mL of THF. Slowly add 45 mL of the
methylmagnesium chloride solution, ensuring the temperature does not exceed 0 °C. After
30 minutes, quench the reaction with 2M hydrochloric acid until the pH is 3-4. Extract the
product with ethyl acetate, wash with saturated brine, and dry over anhydrous sodium
sulfate.

o Step 2: Dehydration. Filter the dried organic layer and add 50 mL of 1,2-dichloroethane and
0.6 g of p-toluenesulfonic acid. Heat the mixture to reflux to dehydrate the alcohol. The
resulting solution contains 1-methylcyclohexene, which can be used directly for subsequent
reactions or purified by distillation. The reported yield for this two-step process is 92%.

Key Chemical Reactions
1-Methylcyclohexene undergoes several characteristic reactions of alkenes, often with
notable regioselectivity and stereoselectivity due to the methyl substituent.

5.1. Electrophilic Addition of HBr

The addition of hydrogen bromide (HBr) to 1-methylcyclohexene can yield two different
products depending on the reaction conditions, illustrating Markovnikov's and anti-
Markovnikov's rules.[13]
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Caption: Regioselectivity in HBr Addition.
5.2. Hydroboration-Oxidation

This two-step reaction converts 1-methylcyclohexene into an alcohol with anti-Markovnikov
regioselectivity.[14]

1-Methylcyclohexene 1. BzHe (Hydroboration Trialkylborane 2. H202, NaOH (Oxidation [trans—Z—Methylcyclohexanol)

Click to download full resolution via product page
Caption: Hydroboration-Oxidation of 1-Methylcyclohexene.
5.3. Other Reactions

» Hydrosilylation: The reaction with chloro(methyl)silanes can produce multiple products, with
the regioselectivity and stereoselectivity depending on the number of chlorine atoms in the
silane.[1]

» Oxidation: Catalyzed by cytochrome P450, 1-methylcyclohexene can yield a mixture of
hydroxylation and epoxidation products.[1]
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Bromination: It undergoes electrophilic addition with bromine to form dibromides.[10] When
methanol is used as a solvent, the reaction proceeds through a cyclic bromonium ion
intermediate, which is then attacked by methanol to form two diastereomeric bromomethoxy
products.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3418940#1-methylcyclohexene-cas-number-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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